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These application notes provide a comprehensive overview of the utility of GSK737, a potent
dual inhibitor of the first (BD1) and second (BD2) bromodomains of BRD4, in high-throughput
screening (HTS) assays. Detailed protocols for common HTS formats and relevant signaling
pathway information are included to facilitate the discovery and development of novel
therapeutics targeting BET bromodomains.

Introduction to GSK737

GSK737 is a chemical probe that selectively targets the bromodomain and extra-terminal
domain (BET) family of proteins, with notable activity against BRD4.[1] Bromodomains are
protein modules that recognize and bind to acetylated lysine residues on histones and other
proteins, playing a crucial role in the regulation of gene transcription. BRD4, in particular, is a
key regulator of oncogenes such as c-Myc and has emerged as a significant target in cancer
therapy.[2][3] GSK737 acts as a competitive inhibitor at the acetyl-lysine binding pocket of
BRD4 bromodomains.

Quantitative Data for GSK737
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The inhibitory activity of GSK737 against the bromodomains of BRD4 has been quantitatively
determined, making it a valuable tool for HTS assay development and validation.

Target Domain  pIC50 IC50 (nM) Assay Type Reference
Biochemical
BRD4 BD1 5.3 ~5000 [1]
Assay
Biochemical
BRD4 BD2 7.3 ~50 [1]
Assay

Note: pIC50 is the negative logarithm of the half-maximal inhibitory concentration (IC50). A
higher pIC50 value indicates greater potency. The provided IC50 values are approximated from

the pIC50 values.

BRD4 Signaling Pathway

BRD4 functions as a critical scaffolding protein that recruits the positive transcription elongation
factor b (P-TEFb) to chromatin, leading to the phosphorylation of RNA Polymerase Il and
subsequent transcriptional elongation of target genes. Inhibition of BRD4 by compounds like
GSK737 disrupts this process, leading to the downregulation of key genes involved in cell
proliferation, survival, and inflammation. Several key signaling pathways are modulated by
BRD4 activity.

Click to download full resolution via product page

BRD4 interacts with acetylated histones on chromatin and recruits P-TEFb, which in turn
phosphorylates RNA Polymerase Il to promote the transcription of target genes.[3] These target
genes are often involved in critical cellular processes and signaling pathways, including:

* NF-kB Signaling: BRD4 can bind to acetylated RELA, a subunit of NF-kB, enhancing its
transcriptional activity and promoting the expression of pro-inflammatory and pro-survival
genes.[3]
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» JAK/STAT Signaling: BRD4 has been shown to regulate the activation of the JAK/STAT3
signaling pathway, which is crucial for cell proliferation and differentiation.[4]

» Notch Signaling: BRD4 can regulate the expression of Jagged1, a ligand for the Notchl
receptor, thereby influencing cell migration and invasion in certain cancers.[5]

High-Throughput Screening (HTS) Protocols

The following are representative protocols for HTS assays to identify and characterize inhibitors
of the BRD4-histone interaction, such as GSK737. These assays are amenable to 384-well and
1536-well formats.

AlphaScreen (Amplified Luminescent Proximity
Homogeneous Assay)

This bead-based assay measures the proximity of a donor and acceptor bead.[6][7] In this
context, the interaction between biotinylated histone peptides and GST-tagged BRD4
bromodomain brings the streptavidin-coated donor beads and anti-GST-coated acceptor beads
into close proximity, generating a signal. Inhibitors disrupt this interaction, leading to a decrease
in signal.

Experimental Workflow:

Click to download full resolution via product page
Detailed Protocol:

e Compound Plating: Dispense 50 nL of test compounds (dissolved in DMSO) into a 384-well
low-volume white microplate. For controls, dispense DMSO alone.

o Reagent Preparation: Prepare a master mix of assay buffer (e.g., 50 mM HEPES pH 7.5,
100 mM NaCl, 0.1% BSA, 0.05% CHAPS).

o BRD4 Addition: Add 5 pL of GST-tagged BRD4 bromodomain (e.g., 20 nM final
concentration) in assay buffer to each well.
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» Peptide Addition: Add 5 pL of biotinylated histone H4 acetylated peptide (e.g., 20 nM final
concentration) in assay buffer to each well.

 Incubation: Incubate the plate at room temperature for 30 minutes.

» Bead Addition: Prepare a suspension of anti-GST AlphaScreen acceptor beads and
streptavidin donor beads in assay buffer (e.g., 20 pug/mL final concentration for each). Add 10
uL of this bead suspension to each well.

e Final Incubation: Incubate the plate in the dark at room temperature for 60-90 minutes.

Data Acquisition: Read the plate on an AlphaScreen-compatible plate reader.

Data Analysis: The percentage of inhibition is calculated relative to the high (DMSO) and low
(no enzyme or no peptide) controls. IC50 values are determined by fitting the dose-response
data to a four-parameter logistic equation.

Time-Resolved Fluorescence Resonance Energy
Transfer (TR-FRET)

TR-FRET assays measure the transfer of energy between a donor fluorophore (e.g., Europium)
and an acceptor fluorophore (e.g., APC) when they are in close proximity.[8][9] For a BRD4
assay, a Europium-labeled anti-tag antibody (e.g., anti-GST) can be used with a biotinylated
histone peptide that is detected by a streptavidin-conjugated acceptor.

Experimental Workflow:

Click to download full resolution via product page
Detailed Protocol:

e Compound Plating: Dispense 50 nL of test compounds (dissolved in DMSO) into a 384-well
low-volume black microplate. For controls, dispense DMSO.

* Reagent Master Mix: Prepare a master mix containing:
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o GST-tagged BRD4 bromodomain (e.g., 5 nM final concentration)
o Biotinylated histone H4 acetylated peptide (e.g., 10 nM final concentration)
o Europium-labeled anti-GST antibody (e.g., 1 nM final concentration)

o Streptavidin-conjugated APC (SA-APC) (e.g., 20 nM final concentration) in a suitable
assay buffer (e.g., 50 mM HEPES pH 7.4, 50 mM NaCl, 1 mM DTT, 0.01% Tween-20).

e Reagent Addition: Add 20 pL of the master mix to each well.
 Incubation: Incubate the plate at room temperature for 1-2 hours, protected from light.

o Data Acquisition: Read the plate on a TR-FRET-compatible plate reader, measuring the
emission at both 615 nm (Europium) and 665 nm (APC) after excitation at approximately
320-340 nm.

Data Analysis: The TR-FRET signal is typically expressed as the ratio of the acceptor emission
(665 nm) to the donor emission (615 nm). The percentage of inhibition is calculated based on
this ratio, and IC50 curves are generated as described for the AlphaScreen assay.

Summary

GSK737 is a valuable tool for studying the function of BRD4 and for the development of HTS
assays to identify novel BET inhibitors. The provided protocols for AlphaScreen and TR-FRET
assays offer robust and scalable methods for screening large compound libraries. The
information on the BRD4 signaling pathway provides a biological context for understanding the
mechanism of action of inhibitors like GSK737. These resources are intended to empower
researchers in their drug discovery efforts targeting this important epigenetic reader.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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